2-Nitrothiophene-3-carbaldehyde

• IUPAC Name: 2-nitrothiophene-3-carbaldehyde
• InChI: InChI=1S/C5H3NO3S/c7-3-4-1-2-10-5(4)6(8)9/h1-3H
• InChI Key: HPEZITSKOFYWSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1C=O)[N+](=O)[O-]
• Molecular Formula: C5H3NO3S
• DSSTOX Substance ID: DTXSID001298777
• Molecular Weight: 157.15 g/mol
• CAS RN: 41057-04-9

Description

2-Nitrothiophene-3-carbaldehyde is a chemical compound with the molecular formula C5H3NO3S. It has an average mass of 157.147 Da and a monoisotopic mass of 156.983368 Da.

Synthesis Analysis

The synthesis of 2-substituted thiophene 3-carbaldehyde, which includes this compound, can be achieved through [3 + 2] cycloaddition of 1,4-dithiane-2,5-diol and ynals.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered ring made up of one sulfur as a heteroatom with the formula C5H3NO3S.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include an average mass of 157.147 Da and a monoisotopic mass of 156.983368 Da.

Scientific Research Applications

Ring Transformation and Heterocyclic Synthesis

2-Nitrothiophene-3-carbaldehyde has been studied for its unique behavior in chemical reactions, particularly in ring transformations. For example, anils derived from this compound underwent a reductive cyclisation with triethyl phosphite, resulting in the formation of 1-arylpyrrole-3-carbonitriles, demonstrating an unexpected transformation from a thiophen to a pyrrole structure (Colburn et al., 1978). This process was part of a broader study examining novel ring transformations of thiophenes into pyrroles.

Synthesis of Heteroaryl Imines

This compound has also been used in the synthesis of heteroaryl imines. A study investigated the reaction of iminophosphorane with thiophene-3-carbaldehyde, among other compounds, to produce trans and cis imines. These reactions were temperature-dependent and provided insights into the stereochemistry of imines (Amati et al., 2006).

Biological Activity Studies

Research has been conducted on the biological activity of substituted thiophenes, including 2-nitrothiophene derivatives. The study assessed their minimum inhibitory concentration required to inhibit the growth of various microorganisms. The results indicated a range of activities, suggesting the potential of these compounds in antimicrobial applications (Morley & Matthews, 2006).

Safety and Hazards

The safety data sheet for 2-Nitrothiophene (a related compound) suggests that it is suspected of causing genetic defects. Precautions include obtaining special instructions before use, not handling until all safety precautions have been read and understood, and wearing protective gloves/clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

3-Dichloromethyl-2-nitro-thiophene described in Preparation Example T-1 (1.54 g, 7.26 mmol) was dissolved in formic acid (10 mL), and the solution was refluxed for 24 hours under nitrogen atmosphere. An aqueous solution of 5N sodium hydroxide was added to the reaction solution at 0° C., which was then extracted with ethyl acetate, the organic layer was washed with brine and dried over anhydrous magnesium sulfate. The solvent was evaporated in vacuo, the residue was purified by silica gel column chromatography (hexane:ethyl acetate=10:1), and the title compound (472 mg, 3.00 mmol, 41%) was obtained as a light brown solid.